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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314 Get Quote

A comprehensive guide for researchers and drug development professionals on the

environmental footprint of a widely used synthetic dye compared to its natural alternatives. This

report synthesizes available data on toxicity, biodegradability, and resource consumption,

providing a framework for informed decision-making in material selection and process

development.

The textile and dyeing industries are under increasing scrutiny for their environmental impact,

prompting a re-evaluation of the materials and processes employed. This guide offers a

detailed comparison of the environmental profiles of Acid Black 107, a common synthetic

metal-complex azo dye, and natural dyes derived from plant and animal sources. While natural

dyes are often perceived as a more sustainable choice, this analysis reveals a more nuanced

reality, with trade-offs in resource consumption and the impact of mordants.

Quantitative Environmental Impact Data
The following table summarizes key environmental parameters for Acid Black 107 and

representative natural dyes. It is important to note that significant data gaps exist, particularly

for the specific ecotoxicity of Acid Black 107. In such cases, data for structurally similar

compounds or general dye classes are provided as an estimate.
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Parameter Acid Black 107
Natural Dyes
(Representative Examples)

Type
Synthetic 1:2 chromium

complex azo dye

Derived from plants (e.g.,

madder, weld) or insects (e.g.,

cochineal)

Acute Aquatic Toxicity

   Fish (96-hour LC50)

No specific data available. A

similar metal complex azo dye

showed no 50% mortality at

tested concentrations, while a

mixture with a surfactant had

an LC50 of 26.7 mg/L[1][2].

Generally considered low, but

data is sparse and dependent

on the specific dye.

   Invertebrates (e.g., Daphnia

magna, 48-hour EC50)
No specific data available[3].

Varies; dependent on the dye

and any mordants used.

   Algae (72-hour EC50) No specific data available[3].
Varies; dependent on the dye

and any mordants used.

Biodegradability

Generally low and recalcitrant

to aerobic degradation. Can

undergo anaerobic

degradation, which may

produce potentially harmful

aromatic amines[4][5][6][7][8].

One study on a similar dye,

Acid Black-24, showed 90%

decolorization in 6 hours by a

specific bacterium under

optimized conditions[9].

Generally considered

biodegradable[10]. The

BOD5/COD ratio of natural dye

effluent, an indicator of

biodegradability, has been

reported to be in the range of

0.44-0.67, suggesting good

potential for biological

treatment[10].

Wastewater Characteristics

   Chemical Oxygen Demand

(COD)

Can be high. Textile

wastewater, in general, has a

high COD, often with a high

COD:BOD ratio (e.g., ~5:1),

indicating a large proportion of

Can be significant. Wastewater

from indigo dyeing has shown

an average COD of 711.59

mg/L[12].
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non-biodegradable organic

matter[11].

   Biochemical Oxygen

Demand (BOD5)

Lower than COD, reflecting

poor biodegradability.

Varies. The same indigo

dyeing wastewater had a very

low average BOD of 1.84

mg/L[12].

Resource Consumption (per kg

of dye)

   Water

Part of a water-intensive

dyeing process, with estimates

of 136-164 liters of water per

kg of dyed textile material[13].

Highly variable and significant.

Dyeing 1 kg of cotton can

require around 125 L of water

for dyeing and finishing[14].

   Land Use

Based on petrochemicals, so

direct land use for raw material

cultivation is minimal.

Significant. Madder (a source

of red dye) can yield 150-200

kg of dyestuff per hectare[15].

Cochineal (a source of red

dye) requires approximately

80,000-100,000 insects per kg

of dye, with a yield of about

100 kg of carmine per hectare

of cactus plantation[16][17][18]

[19].

Toxicity of Associated

Chemicals

Contains chromium, a heavy

metal with known toxicity. The

manufacturing process

involves various chemical

intermediates.

Relies on mordants to fix the

dye to the fabric. Some

common mordants and their

acute oral toxicity (LD50 in

rats) include: - Alum

(Potassium Aluminum Sulfate):

Generally considered low

toxicity, with no regularly

published LD50[20]. - Copper

Sulfate: LD50 of 450-790

mg/kg[18]. - Ferrous Sulfate

(Iron(II) Sulfate): LD50 data

varies.
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Lifecycle and Environmental Impact Visualization
The following diagram illustrates the key stages and environmental considerations in the

lifecycle of Acid Black 107 compared to a typical plant-based natural dye.
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Figure 1. Comparative lifecycle stages and environmental impacts of Acid Black 107 and a
plant-based natural dye.

Experimental Protocols
The quantitative data presented in this guide are typically generated using standardized

experimental protocols. Below are summaries of the key methodologies for assessing the

environmental impact of dyes.

Aquatic Toxicity Testing
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OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity of a

substance to freshwater invertebrates. Juvenile Daphnia magna (water fleas), less than 24

hours old, are exposed to a range of concentrations of the test substance for 48 hours. The

primary endpoint is the EC50, which is the concentration that causes immobilization (inability

to swim) in 50% of the test organisms. Observations are made at 24 and 48 hours[1][5][6][8]

[14].

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This protocol

evaluates the effect of a substance on the growth of freshwater algae. Exponentially growing

cultures of a selected algal species are exposed to various concentrations of the test

substance over 72 hours. The inhibition of growth is measured by changes in cell density or

biomass. The primary endpoint is the EC50, the concentration causing a 50% reduction in

growth or growth rate[15][16][17][21][22].

Biodegradability Testing
OECD 301: Ready Biodegradability: This series of six tests screens chemicals for their

potential for rapid and complete biodegradation in an aerobic aqueous environment. A

solution or suspension of the test substance is inoculated with microorganisms (typically

from activated sludge) and incubated for 28 days. Biodegradation is measured by

parameters such as the depletion of dissolved organic carbon (DOC), oxygen consumption,

or carbon dioxide production. To be classified as "readily biodegradable," a substance must

meet specific pass levels (e.g., >60% of theoretical CO2 production) within a 10-day window

during the 28-day test period[10][23][24][25][26].

Wastewater Characterization
APHA Standard Method 5210 B: 5-Day BOD Test: This method determines the biochemical

oxygen demand, which is the amount of dissolved oxygen consumed by microorganisms to

aerobically decompose organic matter in a water sample. A sample is placed in an airtight

bottle and incubated at 20°C for five days. The BOD is calculated from the difference

between the initial and final dissolved oxygen concentrations[7][11][13][27][28].

APHA Standard Method 5220: Chemical Oxygen Demand (COD): This test measures the

amount of oxygen required to chemically oxidize both organic and inorganic substances in a

water sample. A sample is refluxed in a strong acid solution with a known excess of an
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oxidant (potassium dichromate). The amount of oxidant consumed is then measured, and

the result is expressed as the oxygen equivalent. The closed reflux, titrimetric method (5220

C) is a commonly used variation[3][4][29][30][31].

Conclusion
The comparison between Acid Black 107 and natural dyes reveals a complex environmental

trade-off. Acid Black 107, a synthetic azo dye, raises concerns due to its persistence, the

aquatic toxicity associated with azo dyes, and the inclusion of chromium in its structure.

However, its production is not land-intensive.

Natural dyes, while biodegradable, present their own set of environmental challenges. The

cultivation of dye-producing plants can require significant land and water resources.

Furthermore, the dyeing process often necessitates the use of metal-based mordants, which

can introduce their own toxicity into the wastewater and the final product.

For researchers and professionals in drug development, where colorants may be used in

various applications, a thorough evaluation of the entire lifecycle of a dye is crucial. This

includes not only the inherent toxicity and biodegradability of the colorant itself but also the

environmental costs of its production and the impact of any auxiliary chemicals required for its

application. The selection of a "greener" dye is not a simple choice between synthetic and

natural but requires a data-driven assessment of the specific dyes and processes under

consideration. Further research to fill the existing data gaps, particularly on the ecotoxicity of

widely used synthetic dyes like Acid Black 107, is essential for a more complete and accurate

environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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